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Compound of Interest

Compound Name:
2,3-Difluoro-6-

methoxybenzaldehyde

Cat. No.: B067421 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe handling and optimal storage of 2,3-Difluoro-6-
methoxybenzaldehyde.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3-Difluoro-6-methoxybenzaldehyde?

A1: 2,3-Difluoro-6-methoxybenzaldehyde is classified as an irritant. It can cause skin

irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is crucial to handle

this compound with appropriate personal protective equipment (PPE).

Q2: What are the recommended storage conditions for this compound?

A2: To ensure stability, 2,3-Difluoro-6-methoxybenzaldehyde should be stored under an inert

gas, such as nitrogen or argon, at a temperature of 2-8°C.[2][3][4][5] It is also noted to be air-

sensitive, making an inert atmosphere critical for long-term storage.[2][3][5][6]

Q3: What materials are incompatible with 2,3-Difluoro-6-methoxybenzaldehyde?

A3: Avoid contact with strong oxidizing agents, strong bases, and strong reducing agents, as

these materials are incompatible.[6] Such contact could lead to vigorous and potentially

hazardous reactions.
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Q4: What should I do in case of accidental exposure?

A4: In case of accidental exposure, follow these first-aid measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek medical attention.[1][6]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[1][6]

Inhalation: Move to fresh air. If you feel unwell, call a poison center or doctor.[1][6]

Ingestion: Clean your mouth with water and drink plenty of water afterward. Get medical

attention if symptoms occur.[6]

Q5: Is this compound stable under normal laboratory conditions?

A5: 2,3-Difluoro-6-methoxybenzaldehyde is stable under recommended storage conditions.

[6] However, it is sensitive to air and should be handled accordingly.[3][5]
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Problem Possible Cause Recommended Solution

Compound has discolored

(turned yellow/orange)
Exposure to air or light.

This compound is air-sensitive

and should be stored under an

inert atmosphere.[2][3][5]

While a slight color change

may not impact all

experiments, it is best to use a

fresh, properly stored sample

for sensitive applications.

Always handle the compound

quickly and reseal the

container tightly under inert

gas.

Inconsistent experimental

results

Compound degradation due to

improper storage.

Verify that the compound has

been stored at 2-8°C under an

inert atmosphere.[2][3][5] If

degradation is suspected, it is

advisable to use a new batch

of the compound that has been

stored correctly.

Precipitate formation in

solution

Low solubility in the chosen

solvent at a specific

temperature.

Gently warm the solution to aid

dissolution. If the precipitate

persists, consider using a

different solvent or a co-

solvent system.
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Property Value

Molecular Formula C8H6F2O2

Molecular Weight 172.13 g/mol

Appearance
White to light yellow to light orange

powder/crystal

Melting Point 55-57 °C[2][3][5]

Boiling Point 233.0 ± 35.0 °C at 760 mmHg (Predicted)[2][5]

Flash Point 92.1 °C[3]

Density 1.289 ± 0.06 g/cm³ (Predicted)[2][5]

Safety and Handling Information

Parameter Information

Hazard Codes Xi (Irritant)[2][3][5]

Risk Statements
R36/37/38: Irritating to eyes, respiratory system

and skin.[2][5]

Safety Statements

S26: In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice.[2][3][5] S37: Wear suitable

gloves.[2][3][5]

Hazard Statements

H315: Causes skin irritation.[2] H319: Causes

serious eye irritation.[2] H335: May cause

respiratory irritation.[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[2] P280: Wear

protective gloves/protective clothing/eye

protection/face protection. P305 + P351 + P338:

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1]
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Experimental Workflow: Safe Handling and Storage

Workflow for Handling and Storage of 2,3-Difluoro-6-methoxybenzaldehyde

Receiving and Initial Storage
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Caption: Workflow for handling and storage of 2,3-Difluoro-6-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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